Cas no 859777-31-4 (1-Bromo-3-(4-chlorophenoxymethyl)benzene)

• Product Name: 1-Bromo-3-(4-chlorophenoxymethyl)benzene
• CAS No: 859777-31-4
• MF: C₁₃H₁₀BrClO
• MW: 297.574902057648
• MDL: MFCD07782529
• CID: 4657582
• Update Time: 2023-11-22

1-Bromo-3-(4-chlorophenoxymethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 3-Bromobenzyl-(4-chlorophenyl)ether
• 1-BROMO-3-(4-CHLOROPHENOXYMETHYL)BENZENE
• 1-bromo-3-[(4-chlorophenoxy)methyl]benzene
• 1-Bromo-3-((4-chlorophenoxy)methyl)benzene
• 1-Bromo-3-(4-chlorophenoxymethyl)benzene

• MDL： MFCD07782529
• Inchi： 1S/C13H10BrClO/c14-11-3-1-2-10(8-11)9-16-13-6-4-12(15)5-7-13/h1-8H,9H2
• InChI Key： USWBOCNFGYIJCD-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)COC1C=CC(=CC=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• XLogP3: 4.7
• Topological Polar Surface Area: 9.2